Sertraline hydrochloride, cis-(-)-
Sertraline hydrochloride, cis-(-)-
Brand Name:
Vulcanchem
CAS No.:
79645-15-1
VCID:
VC0128800
InChI:
InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1
SMILES:
CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl
Molecular Formula:
C17H18Cl3N
Molecular Weight:
342.7 g/mol
Sertraline hydrochloride, cis-(-)-
CAS No.: 79645-15-1
Reference Standards
VCID: VC0128800
Molecular Formula: C17H18Cl3N
Molecular Weight: 342.7 g/mol
| CAS No. | 79645-15-1 |
|---|---|
| Product Name | Sertraline hydrochloride, cis-(-)- |
| Molecular Formula | C17H18Cl3N |
| Molecular Weight | 342.7 g/mol |
| IUPAC Name | (1R,4R)-4-(3,4-dichlorophenyl)-N-methyl-1,2,3,4-tetrahydronaphthalen-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C17H17Cl2N.ClH/c1-20-17-9-7-12(13-4-2-3-5-14(13)17)11-6-8-15(18)16(19)10-11;/h2-6,8,10,12,17,20H,7,9H2,1H3;1H/t12-,17-;/m1./s1 |
| Standard InChIKey | BLFQGGGGFNSJKA-JSUROZADSA-N |
| Isomeric SMILES | CN[C@@H]1CC[C@@H](C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
| SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
| Canonical SMILES | CNC1CCC(C2=CC=CC=C12)C3=CC(=C(C=C3)Cl)Cl.Cl |
| Synonyms | (1R,4R)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine Hydrochloride; (1R-cis)-4-(3,4-Dichlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine Hydrochloride |
| PubChem Compound | 13408688 |
| Last Modified | Nov 11 2021 |
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